Cas no 155167-42-3 (Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester
• CAS No: 155167-42-3
• MF: C₁₀H₄F₄O₂S
• MW: 264.196175575256
• CID: 106880
• PubChem ID: 15215848
• Update Time: 2025-04-18

Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester
• Methyl 4,5,6,7-tetrafluoro-1-benzothiophene-2-carboxylate
• 4,5,6,7-TETRAFLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• AG-E-03349
• AGN-PC-0046OA
• CTK4C8559
• methyl 4,5,6,7-tetrafluorobenzo< b> thiophen-2-carboxylate
• DTXSID20570139
• 155167-42-3

• Inchi： 1S/C10H4F4O2S/c1-16-10(15)4-2-3-5(11)6(12)7(13)8(14)9(3)17-4/h2H,1H3
• InChI Key： GASHSXKOOYCGAF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C(=C(C(=C(C1=2)F)F)F)F

Computed Properties

• Exact Mass: 263.98682
• Monoisotopic Mass: 263.98681319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.574
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.559
• PSA: 26.3